Cas no 62499-91-6 (Benzoic acid, 2-(2-oxoethyl)-)
Benzoic acid, 2-(2-oxoethyl)- structure
Product Name:Benzoic acid, 2-(2-oxoethyl)-
CAS No:62499-91-6
MF:C9H8O3
MW:164.158022880554
CID:442576
PubChem ID:12318766
Update Time:2025-04-19
Benzoic acid, 2-(2-oxoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(2-oxoethyl)-
- 2-(2-oxoethyl)benzoic acid
- 62499-91-6
- DTXSID30488175
- 2-(2'oxoethyl)benzoic acid
- SCHEMBL1074384
- 2-(2-oxo-ethyl)-benzoic acid
-
- Inchi: 1S/C9H8O3/c10-6-5-7-3-1-2-4-8(7)9(11)12/h1-4,6H,5H2,(H,11,12)
- InChI Key: KQKRQFMIOQHRTK-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1CC=O)=O
Computed Properties
- Exact Mass: 164.04734
- Monoisotopic Mass: 164.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzoic acid, 2-(2-oxoethyl)- Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
62499-91-6 (Benzoic acid, 2-(2-oxoethyl)-) Related Products
- 89-51-0(2-(carboxymethyl)benzoic acid)
- 612-19-1(2-Ethylbenzoic acid)
- 612-35-1(2-Benzylbenzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk